Cas no 13333-79-4 (3-fluoro-4-(methylthio)-phenol)

• Product Name: 3-fluoro-4-(methylthio)-phenol
• CAS No: 13333-79-4
• MF: C₇H₇FOS
• MW: 158.193284273148
• CID: 1015922
• PubChem ID: 21904677
• Update Time: 2025-04-20

3-fluoro-4-(methylthio)-phenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(methylthio)-phenol
• 3-Fluoro-4-(methylthio)phenol
• 3-fluoro-4-methylsulfanylphenol
• 3-Fluoro-4-(methylsulfanyl)phenol
• 3-fluoro-4-methanesulfanylphenol
• 3-fluoro-4-methylsulfanyl-phenol
• KB-31757
• MB25544
• SureCN1128650
• 3-FLUORO-4-METHYLTHIOPHENOL
• Phenol, 3-fluoro-4-(Methylthio)-
• MFCD16999012
• AKOS024051319
• IPRZAHZGIBFUIV-UHFFFAOYSA-N
• AMY36734
• SCHEMBL1128650
• 13333-79-4
• CS-0444760
• DA-17612

• Inchi： 1S/C7H7FOS/c1-10-7-3-2-5(9)4-6(7)8/h2-4,9H,1H3
• InChI Key： IPRZAHZGIBFUIV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 158.02021
• Monoisotopic Mass: 158.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Boiling Point: 78°C 9mm
• PSA: 20.23

3-fluoro-4-(methylthio)-phenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39